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Compound of Interest

Compound Name:
n,n-Dimethylmorpholine-4-

sulfonamide

CAS No.: 5433-57-8

Cat. No.: B1267354

Get Quote

An In-depth Technical Guide to the Safety Data Sheet for N,N-dimethylmorpholine-4-
sulfonamide

This guide provides a comprehensive safety and handling overview for N,N-
dimethylmorpholine-4-sulfonamide (CAS No. 5433-57-8), tailored for researchers, scientists,

and drug development professionals. The information herein is synthesized from available

technical data sheets and chemical databases to ensure accuracy and promote a culture of

safety in the laboratory. Our focus is on the practical application of safety data, moving beyond

mere compliance to foster a deeper understanding of the causality behind safety protocols.

Chemical Identity and Physicochemical Properties
N,N-dimethylmorpholine-4-sulfonamide is a sulfonamide derivative containing a morpholine

ring. Sulfonamides are a well-established class of compounds in medicinal chemistry.[1]

Understanding the core properties of this specific molecule is the first step in safe handling.
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Property Value Source

IUPAC Name
N,N-dimethylmorpholine-4-

sulfonamide
[2][3]

CAS Number 5433-57-8 [2][3]

Molecular Formula C6H14N2O3S [2][3][4]

Molecular Weight 194.25 g/mol [2][3]

Physical State
Not specified (Assumed

Solid/Liquid)
-

Solubility No data available -

Melting/Boiling Point No data available -

Hazard Identification and GHS Classification
A thorough understanding of the inherent hazards of a chemical is fundamental to risk

assessment and the implementation of appropriate safety controls. N,N-dimethylmorpholine-
4-sulfonamide is classified under the Globally Harmonized System (GHS) as a hazardous

substance.[2][5]

Signal Word:Warning[2]

GHS Hazard Pictogram
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! GHS07: Exclamation Mark
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Phase 1: Immediate Response

Phase 2: Preparation

Phase 3: Containment & Cleanup

Phase 4: Decontamination & Disposal

1. Alert Personnel & Evacuate Area

2. Identify Spill & Assess Risk

3. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

4. Ensure Adequate Ventilation

5. Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

6. Carefully Collect Material
(Use non-sparking tools)

7. Place in Labeled, Sealed Container

8. Decontaminate Spill Area

9. Dispose of Waste via Approved Channels

10. Remove & Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Safe Handling, Storage, and Personal Protection
Proactive measures are paramount to ensuring laboratory safety. Adherence to proper

handling, storage, and personal protective equipment (PPE) protocols minimizes the risk of

exposure.

Handling and Storage Protocols
Handling:

Use only in a well-ventilated area or under a chemical fume hood. [6] * Avoid contact with

skin, eyes, and clothing. Do not breathe dust, vapor, or mist. [6][7] * Wash hands

thoroughly after handling. [6] * Keep away from incompatible materials such as strong

oxidizing agents. [8] * Use non-sparking tools and take precautionary measures against

static discharge if the material is combustible. [7]

Storage:

Store in a cool, dry, and well-ventilated place. [9][10] * Keep the container tightly closed

when not in use. [6] * Store locked up, away from foodstuffs and incompatible materials.

[7][9]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls, such as fume hoods, should be the primary method of exposure control.

When these are not sufficient, appropriate PPE must be worn.
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles causing

serious eye irritation. [6][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

and a lab coat.

Prevents skin contact that can

cause irritation. [6][11]

Respiratory Protection

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors/particulates.

Required when ventilation is

inadequate or if aerosols/dust

are generated, to prevent

respiratory tract irritation. [6][7]

Hygiene Measures

Wash hands before breaks

and at the end of the workday.

Do not eat, drink, or smoke in

work areas. [7][10]

Prevents accidental ingestion

and cross-contamination.

Toxicological and Stability Profile
Toxicological Summary
The toxicological profile is derived from its GHS classification. It is harmful if ingested and

causes significant irritation to the skin, eyes, and respiratory system. [2]Chronic effects,

carcinogenicity, and reproductive toxicity have not been documented in the available literature

for this specific compound.

Reactivity and Stability
Chemical Stability: Assumed to be stable under normal laboratory conditions of temperature

and pressure. [8]* Conditions to Avoid: Direct sunlight, excessive heat, and open flames.

[12]* Incompatible Materials: Strong oxidizing agents. [8]* Hazardous Decomposition

Products: Upon combustion, may produce carbon oxides (CO, CO2) and nitrogen oxides

(NOx). [8][9]

Disposal and Environmental Considerations
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Disposal: Dispose of this chemical and its container in accordance with all local, regional,

national, and international regulations. Waste should be handled by a licensed professional

waste disposal service. [7]Do not allow the product to enter drains or waterways. [13]*

Environmental Fate: No specific data on ecotoxicity, persistence, or bioaccumulation is

available. It is imperative to prevent its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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